Cas no 33234-48-9 (2-benzyl-1H-pyrrole)
2-benzyl-1H-pyrrole structure
Product Name:2-benzyl-1H-pyrrole
CAS No:33234-48-9
MF:C11H11N
MW:157.211742639542
CID:917744
PubChem ID:332402
Update Time:2025-04-19
2-benzyl-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 2-benzyl-1H-pyrrole
- 2-(phenylmethyl)-1H-pyrrole
- 2-benzylpyrrole
- 2-benzyl-pyrrole
- 5-phenyldipyrromethane
- AC1L7B25
- NSC329211
- SureCN1108477
-
- DTXSID60318355
- NSC-329211
- SCHEMBL1108477
- 33234-48-9
- DS-012989
-
- Inchi： 1S/C11H11N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-8,12H,9H2
- InChI Key： YZKAGUHQYDCQOL-UHFFFAOYSA-N
- SMILES： N1C=CC=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 157.08923
- Monoisotopic Mass: 157.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79
- LogP: 2.60550
2-benzyl-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-111965-1.0g |
2-benzyl-1H-pyrrole |
33234-48-9 | 1.0g |
$804.0 | 2023-02-18 | ||
| Enamine | EN300-111965-2.5g |
2-benzyl-1H-pyrrole |
33234-48-9 | 95% | 2.5g |
$1668.0 | 2023-10-27 | |
| Enamine | EN300-111965-5.0g |
2-benzyl-1H-pyrrole |
33234-48-9 | 5.0g |
$2111.0 | 2023-02-18 | ||
| Enamine | EN300-111965-10.0g |
2-benzyl-1H-pyrrole |
33234-48-9 | 10.0g |
$2654.0 | 2023-02-18 | ||
| Enamine | EN300-111965-1g |
2-benzyl-1H-pyrrole |
33234-48-9 | 95% | 1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-111965-5g |
2-benzyl-1H-pyrrole |
33234-48-9 | 95% | 5g |
$2111.0 | 2023-10-27 | |
| Enamine | EN300-111965-10g |
2-benzyl-1H-pyrrole |
33234-48-9 | 95% | 10g |
$2654.0 | 2023-10-27 |
2-benzyl-1H-pyrrole Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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